Cas no 61544-88-5 (Benzoic acid, 3,5-bis(dimethylamino)-4-(1-piperidinyl)-, methyl ester)

Benzoic acid, 3,5-bis(dimethylamino)-4-(1-piperidinyl)-, methyl ester structure
61544-88-5 structure
Product Name:Benzoic acid, 3,5-bis(dimethylamino)-4-(1-piperidinyl)-, methyl ester
CAS No:61544-88-5
MF:C17H27N3O2
MW:305.415184259415
CID:475505
PubChem ID:20290445
Update Time:2025-04-19

Benzoic acid, 3,5-bis(dimethylamino)-4-(1-piperidinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3,5-bis(dimethylamino)-4-(1-piperidinyl)-, methyl ester
    • methyl 3,5-bis(dimethylamino)-4-piperidin-1-ylbenzoate
    • Methyl 3,5-bis(dimethylamino)-4-(piperidin-1-yl)benzoate
    • methyl 3,5-bis(dimethylamino)-4-piperidinobenzoate
    • 61544-88-5
    • DTXSID30604712
    • SCHEMBL11359240
    • CJARNLGTJZCIMJ-UHFFFAOYSA-N
    • Inchi: 1S/C17H27N3O2/c1-18(2)14-11-13(17(21)22-5)12-15(19(3)4)16(14)20-9-7-6-8-10-20/h11-12H,6-10H2,1-5H3
    • InChI Key: CJARNLGTJZCIMJ-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=C(C(=C(C=1)N(C)C)N1CCCCC1)N(C)C)=O

Computed Properties

  • Exact Mass: 305.21051
  • Monoisotopic Mass: 305.21032711g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 36Ų

Experimental Properties

  • PSA: 36.02
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